Cas no 80337-72-0 ([2,4'-BITHIAZOLE]-4-CARBOXYLIC ACID, 2'-METHYL-, METHYL ESTER)

• Product Name: [2,4'-BITHIAZOLE]-4-CARBOXYLIC ACID, 2'-METHYL-, METHYL ESTER
• CAS No: 80337-72-0
• MF: C₉H₈N₂O₂S₂
• MW: 240.302019119263
• CID: 3173128
• PubChem ID: 354999
• Update Time: 2025-04-21

[2,4'-BITHIAZOLE]-4-CARBOXYLIC ACID, 2'-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [2,4'-BITHIAZOLE]-4-CARBOXYLIC ACID, 2'-METHYL-, METHYL ESTER
• Methyl 2'-Methyl-[2,4'-bithiazole]-4-carboxylate
• 80337-72-0
• MFCD30294117
• Methyl 2 inverted exclamation mark -Methyl-[2,4 inverted exclamation mark -bithiazole]-4-carboxylate
• NSC-607803
• SY359639
• NSC607803
• methyl 2'-methyl-2,4'-bi-1,3-thiazole-4-carboxylate

• Inchi： 1S/C9H8N2O2S2/c1-5-10-6(3-14-5)8-11-7(4-15-8)9(12)13-2/h3-4H,1-2H3
• InChI Key： OTYVVTDWXXKIMD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 240.00271985Da
• Monoisotopic Mass: 240.00271985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų